Cas no 215309-09-4 (Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI))
215309-09-4 structure
Product Name:Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI)
CAS No:215309-09-4
MF:C25H38O5
MW:418.56622838974
CID:243092
PubChem ID:45092577
Update Time:2025-04-19
Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI)
- 3b-Acetoxy-7a-(tert-butylperoxy)androst-6-en-17-one
- [(3S,7S,8R,9S,10R,13S,14S)-7-tert-butylperoxy-10,13-dimethyl-17-oxo-1,2,3,4,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-yl] acetate
- 215309-09-4
- DTXSID60667017
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- Inchi: 1S/C25H38O5/c1-15(26)28-17-9-11-24(5)16(13-17)14-20(29-30-23(2,3)4)22-18-7-8-21(27)25(18,6)12-10-19(22)24/h14,17-20,22H,7-13H2,1-6H3/t17-,18-,19-,20+,22-,24-,25-/m0/s1
- InChI Key: DXTFOSLAPOVOFO-OANIGTROSA-N
- SMILES: O([C@@H]1C=C2C[C@H](CC[C@]2(C)[C@H]2CC[C@]3(C)C(CC[C@H]3[C@@H]21)=O)OC(C)=O)OC(C)(C)C
Computed Properties
- Exact Mass: 418.272
- Monoisotopic Mass: 418.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 749
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 61.8A^2
Androst-5-en-17-one,3-(acetyloxy)-7-[(1,1-dimethylethyl)dioxy]-, (3b,7a)- (9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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